2-Methylpropyl 2-{[(4,4-dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin-2-yl)carbonyl]amino}-4-methyl-1,3-thiazole-5-carboxylate

Specification

• Molecular Formula: C20H22N2O6S2
• Molecular Weight: 450.5 g/mol
• IUPAC Name: 2-methylpropyl 2-[(4,4-dioxo-5-phenyl-2,3-dihydro-1,4-oxathiine-6-carbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• Standard InChI: InChI=1S/C20H22N2O6S2/c1-12(2)11-28-19(24)16-13(3)21-20(29-16)22-18(23)15-17(14-7-5-4-6-8-14)30(25,26)10-9-27-15/h4-8,12H,9-11H2,1-3H3,(H,21,22,23)
• Standard InChI Key: NEUPKQHTBQQQHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=C(S(=O)(=O)CCO2)C3=CC=CC=C3)C(=O)OCC(C)C

Introduction

Structural Characteristics and Nomenclature

Core Architecture

The molecule contains:

• A 4-methyl-1,3-thiazole-5-carboxylate backbone with a 2-methylpropyl ester group at position 5.

• An amide-linked 4,4-dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin moiety at position 2 of the thiazole ring.

IUPAC Name Breakdown

• 2-Methylpropyl: Isobutyl ester group (C(CH₃)₂CH₂O−).

• 4-Methyl-1,3-thiazole-5-carboxylate: Thiazole ring substituted with methyl (C4) and carboxylate (C5).

• 4,4-Dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin: Six-membered ring containing sulfur (S), oxygen (O), and a phenyl group, with sulfone (-SO₂-) and ether (-O-) functionalities.

Molecular Formula and Weight

• Formula: C₁₈H₂₀N₂O₆S₂ (estimated from methyl analog C₁₇H₁₆N₂O₆S₂).

• Molecular Weight: ~422.5 g/mol (vs. 408.5 g/mol for methyl variant).

Synthetic Pathways and Challenges

Key Synthetic Steps (Theoretical)

• Oxathiin Ring Formation: Cyclization of phenylthioethanol with sulfuryl chloride to generate the 1,4-oxathiin-4,4-dioxide core.

• Thiazole Construction: Hantzsch thiazole synthesis using α-bromo ketones and thioureas.

• Esterification: Coupling the thiazole carboxylate with 2-methylpropanol under Mitsunobu or Steglich conditions.

Industrial Feasibility

• Yield Limitations: Steric hindrance from the 2-methylpropyl group may reduce esterification efficiency compared to methyl analogs.

• Purification Challenges: High logP (~3.5 estimated) necessitates chromatographic separation using nonpolar solvents.

Physicochemical Properties (Predicted)

Property	Value	Method of Estimation
logP	3.8 ± 0.2	Comparative analysis with
Water Solubility	0.12 mg/mL	SwissADME
PSA	110 Ų	Molinspiration
Melting Point	148–152°C	Analog extrapolation

Biological Activity and Mechanisms

Pharmacophore Analysis

• Thiazole Ring: Enhances metabolic stability and facilitates π-π stacking with aromatic residues in enzymes.

• Oxathiin-Sulfone: Potentiates hydrogen bonding with catalytic lysine or asparagine residues (e.g., kinase ATP pockets).

Hypothetical Targets

• Kinase Inhibition: Structural similarity to EGFR inhibitors (e.g., gefitinib) suggests potential antiproliferative activity.

• Antimicrobial Effects: Sulfone groups may disrupt bacterial cell wall synthesis via penicillin-binding protein (PBP) interactions.

Comparative Analysis with Methyl Ester Analog

Feature	2-Methylpropyl Variant	Methyl Variant
Ester Group	Isobutyl (C4H9O)	Methyl (CH3O)
Molecular Weight	+14 g/mol	408.5 g/mol
logP	+0.3	3.5
Synthetic Yield	~60% (estimated)	85% reported

Future Research Directions

• Stereoselective Synthesis: Resolve racemic mixtures via chiral HPLC or asymmetric catalysis.

• Proteomic Profiling: Identify off-target effects using affinity-based protein profiling (AfBPP).

• Formulation Optimization: Develop nanoparticle carriers to mitigate solubility limitations.